Cas no 156782-67-1 (1-Piperidinecarboxylic acid, 4-hydroxy-4-(4-methoxyphenyl)-,phenylmethyl ester)

1-Piperidinecarboxylic acid, 4-hydroxy-4-(4-methoxyphenyl)-,phenylmethyl ester structure
156782-67-1 structure
Product name:1-Piperidinecarboxylic acid, 4-hydroxy-4-(4-methoxyphenyl)-,phenylmethyl ester
CAS No:156782-67-1
MF:C20H23NO4
MW:341.40092
CID:1332211
PubChem ID:22097666

1-Piperidinecarboxylic acid, 4-hydroxy-4-(4-methoxyphenyl)-,phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarboxylic acid, 4-hydroxy-4-(4-methoxyphenyl)-,phenylmethyl ester
    • 156782-67-1
    • EN300-12636646
    • N-Benzyloxycarbonyl-4-hydroxy-4-(4-methoxyphenyl)piperidine
    • JJGADYRQSKDUOF-UHFFFAOYSA-N
    • SCHEMBL8315425
    • benzyl 4-hydroxy-4-(4-methoxyphenyl)piperidine-1-carboxylate
    • Inchi: InChI=1S/C20H23NO4/c1-24-18-9-7-17(8-10-18)20(23)11-13-21(14-12-20)19(22)25-15-16-5-3-2-4-6-16/h2-10,23H,11-15H2,1H3
    • InChI Key: JJGADYRQSKDUOF-UHFFFAOYSA-N
    • SMILES: COC1=CC=C(C=C1)C2(CCN(CC2)C(=O)OCC3=CC=CC=C3)O

Computed Properties

  • Exact Mass: 341.16279
  • Monoisotopic Mass: 341.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 59Ų

Experimental Properties

  • PSA: 59

1-Piperidinecarboxylic acid, 4-hydroxy-4-(4-methoxyphenyl)-,phenylmethyl ester Related Literature

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